Cas no 1594075-02-1 (2-cyclobutyl-2-methylpropan-1-amine)

2-Cyclobutyl-2-methylpropan-1-amine is a branched primary amine featuring a cyclobutyl substituent, offering a unique steric and electronic profile for synthetic applications. Its compact cyclobutyl ring enhances rigidity, while the tertiary carbon center adjacent to the amine group influences reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s structural characteristics may facilitate the development of constrained analogs or bioactive molecules with tailored properties. Its amine functionality allows for further derivatization, such as reductive amination or peptide coupling, broadening its utility in medicinal chemistry and material science. Suitable for controlled environments due to its potential sensitivity.
2-cyclobutyl-2-methylpropan-1-amine structure
1594075-02-1 structure
Product Name:2-cyclobutyl-2-methylpropan-1-amine
CAS No:1594075-02-1
MF:C8H17N
MW:127.22728228569
MDL:MFCD29041122
CID:5171183
PubChem ID:116490847
Update Time:2025-05-20

2-cyclobutyl-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneethanamine, β,β-dimethyl-
    • 2-cyclobutyl-2-methylpropan-1-amine
    • MDL: MFCD29041122
    • Inchi: 1S/C8H17N/c1-8(2,6-9)7-4-3-5-7/h7H,3-6,9H2,1-2H3
    • InChI Key: QUXXHKIXWXOGGC-UHFFFAOYSA-N
    • SMILES: C(C1CCC1)(C)(C)CN

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Additional information on 2-cyclobutyl-2-methylpropan-1-amine

2-Cyclobutyl-2-Methylpropan-1-Amine: A Comprehensive Overview

2-Cyclobutyl-2-methylpropan-1-amine, also known by its CAS registry number CAS No. 1594075-02-1, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its cyclobutane ring fused with a methyl group and an amine functional group, exhibits interesting chemical properties and potential applications in drug development, polymer synthesis, and catalysis.

The molecular structure of 2-cyclobutyl-2-methylpropan-1-amine consists of a cyclobutane ring attached to a methyl group at the second position, with an amine group located at the first position of the propane chain. This arrangement imparts the molecule with a compact geometry and unique electronic properties. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and interaction with other chemical species. Recent studies have explored the impact of this strain on the compound's stability and reactivity under various conditions.

One of the most promising applications of 2-cyclobutyl-2-methylpropan-1-amine lies in its potential as a building block for drug development. The compound's ability to form stable bonds with other molecules makes it an attractive candidate for designing bioactive compounds. Researchers have investigated its role in synthesizing small-molecule inhibitors for enzyme targets, particularly in oncology and neurodegenerative diseases. The latest findings suggest that derivatives of this compound can modulate key cellular pathways, offering new avenues for therapeutic intervention.

In the realm of polymer science, 2-cyclobutyl-2-methylpropan-1-amine has been explored as a monomer for synthesizing novel polymeric materials. Its amine functionality allows for easy incorporation into polymer networks through condensation or addition reactions. Recent advancements in polymer chemistry have demonstrated that polymers derived from this compound exhibit improved mechanical properties and thermal stability compared to traditional polymers. These materials hold potential for applications in advanced composites and high-performance coatings.

The synthesis of 2-cyclobutyl-2-methylpropan-1-amine has been optimized through various routes, including alkylation reactions and organocatalytic processes. Researchers have focused on developing environmentally friendly methods to synthesize this compound, aligning with the growing demand for sustainable chemical manufacturing practices. Recent studies have highlighted the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields.

In terms of chemical reactivity, 2-cyclobutyl-2-methylpropan-1-amines has shown remarkable versatility in participating in nucleophilic substitutions, additions, and condensations. Its ability to act as both a nucleophile and a base makes it a valuable reagent in organic synthesis. Recent research has delved into its role as a catalyst in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity.

The environmental impact of CAS No. 1594075-02-based compounds has also been a topic of interest among scientists. Studies have assessed their biodegradability and toxicity profiles to ensure their safe use in industrial and pharmaceutical applications. Preliminary results indicate that these compounds exhibit low toxicity to aquatic organisms, making them suitable for use in eco-friendly formulations.

In conclusion, 2-cyclobutyl-2-methylpropan-amines is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with its versatile reactivity, positions it as a key player in advancing modern chemistry and materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make significant contributions to both academic and industrial sectors.

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